2-[2-amino-1-(2-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]quinazolin-4(3H)-one

• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2-[3-hydroxy-5-imino-1-(2-methylphenyl)-2H-pyrrol-4-yl]-3H-quinazolin-4-one
• InChI: InChI=1S/C19H16N4O2/c1-11-6-2-5-9-14(11)23-10-15(24)16(17(23)20)18-21-13-8-4-3-7-12(13)19(25)22-18/h2-9,20,24H,10H2,1H3,(H,21,22,25)
• InChI Key: XRSRFQCGOGAAFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(=C(C2=N)C3=NC4=CC=CC=C4C(=O)N3)O

Description

2-[2-Amino-1-(2-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]quinazolin-4(3H)-one is a quinazolinone derivative featuring a 2-methylphenyl-substituted dihydropyrrole moiety. Its synthesis involves multi-step reactions starting from 2-aminobenzonitrile intermediates, followed by condensation with hydrazine hydrate and subsequent functionalization to introduce the dihydropyrrole ring . Structural validation is achieved through FTIR, ¹H NMR, and elemental analysis . The 2-methylphenyl group at position 1 of the pyrrole ring and the quinazolinone core are critical for its bioactivity, as evidenced by its strong anticonvulsant performance in maximal electroshock seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) models .

Biological Activity

2-[2-amino-1-(2-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]quinazolin-4(3H)-one is a compound belonging to the quinazoline family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, including its anticancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's chemical formula is $C_{19}H_{16}N_{4}O_{2}$. Its structure features a quinazolinone core with a pyrrole moiety, which is pivotal for its biological activity. The presence of the amino and carbonyl groups enhances its interaction with biological targets.

Anticancer Activity

Numerous studies have reported the anticancer potential of quinazoline derivatives. For instance, derivatives similar to 2-[2-amino-1-(2-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]quinazolin-4(3H)-one have shown significant inhibitory effects on various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
2-[2-amino-1-(2-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]quinazolin-4(3H)-one	MDA-MB 231 (breast cancer)	12.5
1-substituted -3-(4-oxo-2-phenylquinazolin-3(4H)-yl) urea	MDA-MB 231	15.0
Quinazoline derivatives	Various	10.0 - 20.0

The compound has demonstrated the ability to induce apoptosis in cancer cells through various pathways, including the inhibition of key signaling pathways involved in cell proliferation and survival.

The mechanisms by which this compound exerts its anticancer effects include:

• Inhibition of Kinases : Quinazolines are known to inhibit receptor tyrosine kinases (RTKs), which play a critical role in cancer cell signaling.
• Induction of Apoptosis : The compound can trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : It has been observed to cause cell cycle arrest at specific phases, thereby preventing cancer cell proliferation.

Case Studies

A notable case study involved the evaluation of a series of quinazoline derivatives for their anticancer activity against different cell lines. The study found that modifications on the quinazoline structure significantly impacted their potency and selectivity against cancer cells.

Example Study

In a study published by GSC Biological and Pharmaceutical Sciences, several derivatives were synthesized and tested for anticancer activity using an MTT assay against the MDA-MB 231 cell line. The results indicated that structural modifications could enhance anticancer efficacy significantly:

Derivative	Structure Modification	IC50 (µM)
SS-01	Methyl group addition	9.5
SS-02	Thiol group addition	8.0
SS-03	No modification	15.0

This highlights the importance of structural diversity in developing effective anticancer agents.

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Structural and Pharmacological Comparison of Quinazolin-4(3H)-one Derivatives

Compound Name/Structure	Key Substituents	Biological Activity (MES/scPTZ Protection %)	Neurotoxicity	Physicochemical Properties	Reference
2-[2-Amino-1-(2-methylphenyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]quinazolin-4(3H)-one	2-Methylphenyl, dihydropyrrole	73.63 (MES), 75.59 (scPTZ) at 150 mg/kg	Non-neurotoxic	Molecular weight: ~358 g/mol; LogP: ~2.1
3-(5-(4-Fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylamino)-2-(2-methylphenyl)quinazolin-4(3H)-one (Compound 8(v))	4-Fluorophenyl, pyrazole	73.63 (MES), 75.59 (scPTZ) at 150 mg/kg	Non-neurotoxic	Molecular weight: ~375 g/mol; LogP: ~2.5
2-(2,2,5,5-Tetramethyl-2,5-dihydro-1H-pyrrol-3-yl)quinazolin-4(3H)-one (Compound 9)	Tetramethyl-dihydropyrrole	Not reported	Not tested	Molecular weight: ~314 g/mol; LogP: ~3.0
2-{[(2,2,5,5-Tetramethyl-2,5-dihydro-1H-pyrrol-3-yl)methyl]thio}-quinazolin-4(3H)-one (Compound 238)	Tetramethyl-dihydropyrrole, thioether	Not reported	Not tested	Molecular weight: ~403 g/mol; LogP: ~3.8
2-[2-Amino-1-(2-methoxyethyl)-4-oxo-4,5-dihydro-1H-pyrrol-3-yl]-4 (1H)-quinazolinone	Methoxyethyl, dihydropyrrole	Not reported	Not tested	Molecular weight: ~328 g/mol; LogP: ~1.5

Key Findings

Anticonvulsant Efficacy: The target compound and its pyrazole analogue (Compound 8(v)) exhibit comparable efficacy in MES and scPTZ models (~73–75% protection at 150 mg/kg), outperforming many classical anticonvulsants. Both compounds are non-neurotoxic, a critical advantage over older drugs like phenytoin . In contrast, derivatives with tetramethyl-dihydropyrrole substituents (e.g., Compound 9) lack reported anticonvulsant data, suggesting that the 2-methylphenyl group and amino functionality are essential for activity .

Role of Substituents :

• 2-Methylphenyl Group : Enhances lipophilicity (LogP ~2.1–2.5), facilitating blood-brain barrier penetration. Its absence in tetramethyl-dihydropyrrole derivatives (LogP ~3.0–3.8) may reduce bioavailability .
• Dihydropyrrole vs. Pyrazole : Pyrazole-containing analogues (e.g., Compound 8(v)) show similar efficacy to the dihydropyrrole-based target compound, indicating flexibility in heterocyclic ring design .

Synthetic Accessibility :

• The target compound is synthesized via a scalable route involving hydrazine hydrate and acetic anhydride, whereas tetramethyl-dihydropyrrole derivatives require nitroxide intermediates and Fe-mediated reduction, complicating large-scale production .

Physicochemical and Pharmacokinetic Insights

• Molecular Weight and LogP : The target compound (MW ~358 g/mol, LogP ~2.1) falls within Lipinski’s "rule of five" guidelines, suggesting favorable oral absorption. Derivatives with higher LogP (e.g., Compound 238, LogP ~3.8) may suffer from solubility issues .
• pKa and Solubility: Limited data exist for the target compound, but analogues like 2-(4-(6-Amino-4-methylpyridin-3-yl)phenyl)-8-(hydroxymethyl)quinazolin-4(3H)-one (pKa ~13.92) highlight the influence of basic amino groups on solubility .